(Z)-ethyl 2-((2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C20H17FO5/c1-3-24-20(23)12(2)25-15-7-8-16-17(11-15)26-18(19(16)22)10-13-5-4-6-14(21)9-13/h4-12H,3H2,1-2H3/b18-10-
• InChI Key: QROSOHFEKKTKPA-ZDLGFXPLSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)F)O2
• Isomeric SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)F)/O2
• Molecular Formula: C20H17FO5
• Molecular Weight: 356.3 g/mol

Description

(Z)-ethyl 2-((2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a useful research compound. Its molecular formula is C20H17FO5 and its molecular weight is 356.349. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystallography

The detailed analysis of molecular structures and crystallography provides insights into the interaction and alignment of molecules in solid form. For instance, the study of dibenzyl complexes reveals the configurations and rapid inversion of configurations at the molecular level, which is crucial for understanding the behavior of similar compounds in various states and conditions (Tsukahara, Swenson, & Jordan, 1997).

Synthesis and Characterization

The synthesis and characterization of compounds containing benzofuran units and their derivatives are essential for the development of novel materials and drugs. Research on the reactions of 3‐oxo‐2,3‐dihydrobenzofuran with various alkyl 2‐cyano‐3‐alkoxypropenoates has led to the synthesis of pyran derivatives, showcasing the versatility of these compounds in organic synthesis (Mérour & Cossais, 1991).

Photophysical and Photochemical Properties

Investigations into the photophysical and photochemical properties of fluorene derivatives have shown high sensitivity and selectivity to metal ions like Zn2+, which is significant for the development of sensing and imaging technologies. These properties are critical for applications in fluorescence microscopy imaging and sensing of metal ions (Belfield et al., 2010).

Antimicrobial Activities

The synthesis and analysis of compounds similar to "(Z)-ethyl 2-((2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate" have also shown promising results in antimicrobial activities. Studies have indicated that such compounds can be synthesized through Knoevenagel condensation reactions and have potential as antimicrobial agents, opening avenues for further research in pharmaceutical applications (Kumar et al., 2016).